Cas no 1598277-06-5 (4-(cyclopentylmethoxy)-4-(iodomethyl)oxane)

• Product Name: 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane
• CAS No: 1598277-06-5
• MF: C₁₂H₂₁IO₂
• MW: 324.198416471481
• CID: 5991787
• PubChem ID: 114774620
• Update Time: 2025-06-14

4-(cyclopentylmethoxy)-4-(iodomethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane
• EN300-1133140
• 1598277-06-5

• Inchi： 1S/C12H21IO2/c13-10-12(5-7-14-8-6-12)15-9-11-3-1-2-4-11/h11H,1-10H2
• InChI Key： ZJCMMOCQZTWQBB-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OCC1CCCC1

Computed Properties

• Exact Mass: 324.05863g/mol
• Monoisotopic Mass: 324.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane

Comprehensive Analysis of 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane (CAS No. 1598277-06-5): Properties, Applications, and Industry Trends

The chemical compound 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane (CAS No. 1598277-06-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science research. This iodinated oxane derivative, characterized by its cyclopentylmethoxy and iodomethyl functional groups, serves as a critical intermediate in synthetic organic chemistry. Its molecular framework enables selective modifications, making it valuable for drug discovery and advanced material design.

In the context of current industry trends, researchers are increasingly exploring halogenated compounds like 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane for their potential in targeted drug delivery systems and catalysis. The iodine atom in its structure offers opportunities for radio-labeling studies, aligning with the growing demand for theranostic agents in precision medicine. Furthermore, its oxane ring system contributes to enhanced stability, a feature highly sought after in the development of biocompatible polymers.

From a synthetic perspective, the compound’s CAS No. 1598277-06-5 is frequently referenced in patents related to heterocyclic chemistry and medicinal chemistry. Recent publications highlight its role in constructing spirocyclic scaffolds, which are pivotal in designing kinase inhibitors and GPCR modulators. This aligns with the pharmaceutical industry’s focus on fragment-based drug discovery, where such building blocks accelerate lead optimization.

Environmental and regulatory considerations also shape the discourse around 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane. While not classified as hazardous, its handling requires adherence to green chemistry principles, particularly in solvent selection and waste management. Innovations in continuous flow synthesis have been proposed to improve the efficiency of its production, reducing energy consumption and byproduct formation—a response to the industry’s push for sustainable manufacturing.

The compound’s physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, make it a subject of interest in computational chemistry studies. Molecular docking simulations leveraging AI-driven platforms have explored its interactions with biological targets, reflecting the convergence of cheminformatics and traditional synthetic approaches. Such interdisciplinary applications underscore its relevance in modern high-throughput screening workflows.

Market analysts note rising demand for specialized intermediates like CAS 1598277-06-5, driven by investments in orphan drug development and personalized therapeutics. Its niche applications in photoaffinity labeling further expand its utility, particularly in proteomics research. As the scientific community prioritizes covalent inhibitor design, this compound’s iodomethyl moiety offers strategic advantages for irreversible target engagement.

In summary, 4-(cyclopentylmethoxy)-4-(iodomethyl)oxane exemplifies the innovation at the intersection of synthetic chemistry and applied life sciences. Its multifaceted roles—from enabling structure-activity relationship studies to facilitating material innovation—position it as a compound of enduring significance in both academic and industrial settings.